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Compound of Interest

Compound Name: 4-Pyridineethanol Hydrochloride

CAS No.: 383177-54-6

Cat. No.: B1359274

Get Quote

Executive Summary
4-Pyridineethanol Hydrochloride (CAS: 383177-54-6 for the HCl salt; Free base CAS: 5344-

27-4) is a critical pyridine derivative utilized primarily as a precursor for 4-vinylpyridine (a

monomer in functional polymers) and as an intermediate in the synthesis of specific

pharmaceutical agents (e.g., structural analogs in receptor antagonist development).[1][2][3][4]

[5][6]

This guide details the hydroxyethylation of 4-methylpyridine (4-picoline) using

paraformaldehyde under high-pressure conditions. Unlike the 2-isomer (used for Betahistine),

the 4-isomer requires specific thermal management to prevent polymerization into vinyl species

during isolation.

Chemical Profile & Properties[1][2][3][6][8][9][10][11]
[12]
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Property
4-Pyridineethanol (Free
Base)

4-Pyridineethanol
Hydrochloride

CAS Number 5344-27-4 383177-54-6

Molecular Formula C₇H₉NO C₇H₉NO[3] · HCl

Molecular Weight 123.15 g/mol 159.61 g/mol

Appearance Colorless to pale yellow liquid White crystalline powder

Melting Point 8–10 °C 149–152 °C

Boiling Point
260 °C (atm); ~121 °C (2

mmHg)
N/A (Decomposes)

Solubility
Miscible with water, ethanol,

ether
Highly soluble in water, ethanol

Mechanistic Analysis
The synthesis relies on an Aldol-type condensation between the activated methyl group of 4-

picoline and formaldehyde.

Reaction Pathway[4][13][14][15]
Activation: The methyl protons at the C4 position of the pyridine ring are weakly acidic (pKa

~29, lowered by the electron-withdrawing nitrogen). At high temperatures or in the presence

of a base, 4-picoline exists in equilibrium with its enamine-like benzylic anion.

Nucleophilic Attack: The nucleophilic methylene carbon attacks the carbonyl carbon of

formaldehyde.

Proton Transfer: The resulting alkoxide is protonated to form the alcohol.

Expert Note: The reaction is reversible. High pressure is required to drive the equilibrium

toward the product. Excessive heat (>160°C) promotes dehydration, converting the ethanol tail

into a vinyl group (4-vinylpyridine), which leads to polymerization.

Mechanistic Diagram (DOT)
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Caption: Stepwise conversion from 4-picoline to the hydrochloride salt via hydroxyethylation.

Experimental Protocol
Reagents & Equipment

Reactants: 4-Methylpyridine (>98%), Paraformaldehyde (95%).

Solvents: Isopropanol (IPA), Absolute Ethanol.

Reagent: Hydrochloric acid (gas) or 4M HCl in Dioxane.

Equipment: Stainless steel autoclave (high pressure), fractional distillation setup (vacuum),

rotary evaporator.

Step-by-Step Synthesis
Phase A: Condensation (High Pressure)

Charge: Load a stainless steel autoclave with 4-Methylpyridine (1.0 eq) and

Paraformaldehyde (1.2 eq).

Note: A slight excess of aldehyde drives the reaction, but too much complicates

purification.

Reaction: Seal the autoclave and heat to 135–140 °C. The internal pressure will rise

(typically 2–5 bar).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1359274/docs?utm_src=pdf-body-img#technical-guide-synthesis-of-4-pyridineethanol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Duration: Maintain temperature for 4–6 hours with vigorous stirring.

Cooling: Cool the reactor to room temperature. The mixture will be a viscous, dark yellow

liquid.

Phase B: Purification (Vacuum Distillation)
Critical Step: The free base must be purified before salt formation to ensure a white crystalline

product.

Strip: Transfer the crude mixture to a flask. Remove unreacted formaldehyde and low-boiling

impurities via rotary evaporation at 60 °C (low vacuum).

Distill: Perform fractional vacuum distillation.

Fraction 1: Unreacted 4-picoline (Recycle).

Fraction 2 (Product): Collect 4-Pyridineethanol at 121–123 °C / 2 mmHg.

Yield: Expect 60–75% yield of the free base.

Phase C: Salt Formation (Hydrochlorination)
Dissolution: Dissolve the purified 4-Pyridineethanol (Free Base) in anhydrous Isopropanol

(IPA) (Ratio: 1g solute : 5mL solvent).

Acidification: Cool the solution to 0–5 °C. Slowly bubble anhydrous HCl gas into the solution

OR add HCl in Isopropanol dropwise.

Endpoint: Monitor pH until it reaches ~2.0. A white precipitate should form immediately.

Crystallization: Stir at 0 °C for 1 hour.

Isolation: Filter the white solid under nitrogen (the salt is hygroscopic). Wash with cold diethyl

ether.

Drying: Dry in a vacuum oven at 40 °C over P₂O₅.

Process Workflow Diagram (DOT)
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Caption: Operational workflow from raw material charging to final salt isolation.

Analytical Validation & Troubleshooting
Specification Table
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Test Method Acceptance Criteria

Appearance Visual
White to off-white crystalline

powder

Assay HPLC / Titration ≥ 98.0%

Water Content Karl Fischer ≤ 0.5% (Hygroscopic)

Melting Point Capillary 149.0 – 152.0 °C

1H NMR DMSO-d6
Conforms to structure (Signals

at δ 8.7, 7.8, 4.8, 3.8, 2.[3]9)

Troubleshooting Guide
Problem: Product is an oil, not a solid.

Cause: Water contamination or excess free base.

Solution: Recrystallize from dry Ethanol/Ether. Ensure HCl is in excess.

Problem: Low Yield in Distillation.

Cause: Polymerization to 4-vinylpyridine.

Solution: Do not exceed pot temperature of 160°C. Add a polymerization inhibitor (e.g.,

hydroquinone) during distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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